Cas no 51044-11-2 ((4-fluorobenzyl)triphenylphosphonium bromide)

• Product Name: (4-fluorobenzyl)triphenylphosphonium bromide
• CAS No: 51044-11-2
• MF: C₂₅H₂₁BrFP
• MW: 451.310410261154
• CID: 934652
• PubChem ID: 10837295
• Update Time: 2025-04-19

(4-fluorobenzyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (4-fluorobenzyl)triphenylphosphonium bromide
• (4-FLUOROBENZYL)-TRIPHENYLPHOSPHONIUM BROMIDE
• (4-fluorophenyl)methyl-triphenylphosphanium,bromide
• AG-F-72192
• CTK1G8463
• FT-0604769
• 51044-11-2
• F71529
• AKOS024432219
• [(4-FLUOROPHENYL)METHYL]TRIPHENYLPHOSPHANIUM BROMIDE
• (4-FLUOROBENZYL)TRIPHENYLPHOSPHONIUMBROMIDE
• MFCD00032509
• 4-fluorobenzyl-triphenylphosphonium bromide
• p-fluorobenzyl-triphenylphosphonium bromide
• (4-fluorophenyl)methyl-triphenylphosphanium;bromide
• Phosphonium, [(4-fluorophenyl)methyl]triphenyl-, bromide
• DWIYANXFWXPJQY-UHFFFAOYSA-M
• CS-0529678
• DTXSID40445577
• SCHEMBL1503289

• MDL： MFCD00032509
• Inchi： 1S/C25H21FP.BrH/c26-22-18-16-21(17-19-22)20-27(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key： DWIYANXFWXPJQY-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 450.05500
• Monoisotopic Mass: 450.05483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 2.32380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives